![molecular formula C19H20N2O2 B251825 N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide](/img/structure/B251825.png)
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide
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Overview
Description
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPP is a fluorescent probe that is used to study the dynamics of membranes and protein-protein interactions.
Mechanism of Action
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is a fluorescent probe that binds to membranes and proteins through hydrophobic interactions. This compound is excited by light at a wavelength of 365 nm and emits light at a wavelength of 460 nm. The fluorescence intensity of this compound is sensitive to the local environment, such as the polarity and viscosity of the membrane or protein surface. Therefore, this compound can be used to monitor changes in the local environment, such as changes in the lipid composition of the membrane or the binding of a protein to the membrane.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on living organisms. This compound is not a drug and has not been approved for any medical use.
Advantages and Limitations for Lab Experiments
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide has several advantages for lab experiments. This compound is a small molecule that can easily penetrate cell membranes and bind to proteins. This compound is also highly fluorescent, which allows for sensitive detection and quantification. However, this compound has some limitations. This compound is sensitive to photobleaching, which limits its use for long-term experiments. This compound also has a limited excitation and emission range, which may limit its use for certain applications.
Future Directions
There are several future directions for research on N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide. One area of research is the development of new fluorescent probes that are more stable and have a wider excitation and emission range. Another area of research is the application of this compound in live-cell imaging to study the dynamics of membranes and protein-protein interactions in real-time. Additionally, this compound can be used to study the interaction of proteins with lipid droplets, which are important in lipid metabolism and energy storage. Finally, this compound can be used to study the formation of protein complexes in disease states, such as cancer and neurodegenerative diseases.
Synthesis Methods
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is synthesized by the reaction of 5,6-dimethyl-2-aminobenzoxazole with 4-(bromomethyl)phenyl-2-methylpropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a yellow solid with a melting point of 132-134°C.
Scientific Research Applications
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is widely used in scientific research as a fluorescent probe to study the dynamics of membranes and protein-protein interactions. This compound has been used to study the lipid bilayer structure of the plasma membrane, the interaction of proteins with lipid membranes, and the formation of protein complexes. This compound has also been used to study the dynamics of lipid rafts and their role in cell signaling.
Properties
Molecular Formula |
C19H20N2O2 |
---|---|
Molecular Weight |
308.4 g/mol |
IUPAC Name |
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide |
InChI |
InChI=1S/C19H20N2O2/c1-11(2)18(22)20-15-7-5-14(6-8-15)19-21-16-9-12(3)13(4)10-17(16)23-19/h5-11H,1-4H3,(H,20,22) |
InChI Key |
XSFNFKWQPOWCIP-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=C1C)OC(=N2)C3=CC=C(C=C3)NC(=O)C(C)C |
Canonical SMILES |
CC1=CC2=C(C=C1C)OC(=N2)C3=CC=C(C=C3)NC(=O)C(C)C |
Origin of Product |
United States |
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